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Introduction
L-gulonic acid, a sugar acid of significant interest in biochemical and pharmaceutical research,

serves as a crucial intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) in many

animal species, though not in humans who lack the L-gulonolactone oxidase enzyme.

Understanding its chemical structure, properties, and the pathways it participates in is

fundamental for various applications, including metabolic research and the development of

novel therapeutic agents. This technical guide provides an in-depth exploration of the chemical

structure of L-gulonic acid, its physicochemical properties, its role in key biological pathways,

and detailed experimental protocols for its analysis.

Chemical Structure of L-Gulonic Acid
L-gulonic acid (C₆H₁₂O₇) is a hexonic acid, meaning it is a six-carbon sugar acid.[1] Its

structure can be represented in both an open-chain (acyclic) form and in cyclic forms, primarily

as lactones.[2]

Open-Chain Structure
In its linear form, L-gulonic acid features a carboxylic acid group at one end of a six-carbon

chain and five hydroxyl groups.[1] The stereochemistry of the chiral centers is critical to its
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identity. The Fischer projection provides a clear two-dimensional representation of this

stereochemistry.
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Caption: Fischer projection of L-gulonic acid.
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Cyclic Lactone Structures
In aqueous solutions, L-gulonic acid can undergo intramolecular esterification to form cyclic

esters known as lactones.[2] The hydroxyl group on the fourth (gamma) or fifth (delta) carbon

atom can react with the carboxylic acid group. The most biochemically significant of these is L-

gulono-1,4-lactone (also known as L-gulono-γ-lactone), which is the direct precursor to L-

ascorbic acid.[2]

These cyclic structures are often depicted using Haworth projections, which provide a better

sense of their three-dimensional shape.
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Caption: Haworth projections of L-gulonic acid lactones.
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The interconversion between the open-chain and cyclic forms is a dynamic equilibrium,

influenced by factors such as pH.
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Caption: Equilibrium between open-chain and lactone forms.

Physicochemical Properties
A summary of the key quantitative data for L-gulonic acid and its gamma-lactone form is

presented below for easy comparison.

Property L-Gulonic Acid L-Gulono-1,4-lactone

Molecular Formula C₆H₁₂O₇[1][3][4] C₆H₁₀O₆[5][6][7]

Molecular Weight 196.16 g/mol [1][3][4] 178.14 g/mol [5][7][8]

CAS Number 526-97-6[1][3] 1128-23-0[5][6][7]

Form - Solid[7]

Melting Point - 187-190 °C[7][8]

Optical Activity [α]D²⁰ +12.7° (c=9 in water)[3] [α]D¹⁹ +55° (c=4 in water)[7][8]

Biological Role: Vitamin C Synthesis
L-gulonic acid is a pivotal intermediate in the biosynthetic pathway of L-ascorbic acid (Vitamin

C) in many vertebrates. The pathway typically starts from D-glucose.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3420793?utm_src=pdf-body-img
https://www.benchchem.com/product/b3420793?utm_src=pdf-body
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-GATE_DATA.pdf
https://pubmed.ncbi.nlm.nih.gov/134866/
https://patents.google.com/patent/CN105510460A/en
https://academic.oup.com/chromsci/article-abstract/28/6/282/294679
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_HPLC_Methods_for_the_Purity_Assessment_of_2_keto_L_gulonic_Acid.pdf
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-GATE_DATA.pdf
https://pubmed.ncbi.nlm.nih.gov/134866/
https://patents.google.com/patent/CN105510460A/en
https://academic.oup.com/chromsci/article-abstract/28/6/282/294679
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://files01.core.ac.uk/download/pdf/235691219.pdf
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-GATE_DATA.pdf
https://pubmed.ncbi.nlm.nih.gov/134866/
https://academic.oup.com/chromsci/article-abstract/28/6/282/294679
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_HPLC_Methods_for_the_Purity_Assessment_of_2_keto_L_gulonic_Acid.pdf
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://files01.core.ac.uk/download/pdf/235691219.pdf
https://pubmed.ncbi.nlm.nih.gov/134866/
https://www.researchgate.net/publication/287242518_Simultaneous_determination_of_2-keto-L-gulonic_acid_and_2-keto-D-gluconic_acid_in_fermentation_broth_by_HPLC
https://files01.core.ac.uk/download/pdf/235691219.pdf
https://www.benchchem.com/product/b3420793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Glucose

D-Glucuronic Acid

L-Gulonic Acid

L-Gulono-1,4-lactone

2-keto-L-gulonolactone

 L-gulonolactone
oxidase (absent

in humans)

L-Ascorbic Acid
(Vitamin C)

 

Sample Collection
(e.g., Urine)

Lyophilization
(Freeze-drying)

Derivatization
(e.g., Silylation with BSTFA)

GC-MS Analysis

Data Processing and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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